N-(3,4-dichlorophenyl)-3,5-dimethyl-1H-pyrazole-1-carboxamide

• IUPAC Name: N-(3,4-dichlorophenyl)-3,5-dimethylpyrazole-1-carboxamide
• InChI: InChI=1S/C12H11Cl2N3O/c1-7-5-8(2)17(16-7)12(18)15-9-3-4-10(13)11(14)6-9/h3-6H,1-2H3,(H,15,18)
• InChI Key: RFPHHXDNNSODBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(=O)NC2=CC(=C(C=C2)Cl)Cl)C
• Molecular Formula: C12H11Cl2N3O
• Molecular Weight: 284.14 g/mol

Description

N-(3,4-dichlorophenyl)-3,5-dimethyl-1H-pyrazole-1-carboxamide, also known as DCPA, is a herbicide that is widely used in agriculture. Its chemical structure is C11H10Cl2N2O, and it belongs to the pyrazole group of chemicals. DCPA is known for its selective pre-emergence control of annual grasses and broadleaf weeds.

Mechanism of Action

N-(3,4-dichlorophenyl)-3,5-dimethyl-1H-pyrazole-1-carboxamide works by inhibiting the growth of weeds and grasses. It acts by inhibiting the biosynthesis of carotenoids, which are essential pigments for photosynthesis. This leads to the death of the plant due to a lack of energy production. This compound is a selective herbicide, meaning it only affects certain types of plants and not others.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects on plants. It has been found to inhibit the activity of certain enzymes involved in the biosynthesis of carotenoids. This compound has also been shown to affect the growth and development of plants, including the inhibition of root growth and the reduction of chlorophyll content.

Advantages and Limitations for Lab Experiments

N-(3,4-dichlorophenyl)-3,5-dimethyl-1H-pyrazole-1-carboxamide has several advantages for use in lab experiments. It is a relatively simple compound to synthesize and is readily available. This compound is also a selective herbicide, making it useful for studying the effects of herbicides on specific plant species. However, this compound has limitations in lab experiments, as it is highly toxic and can be harmful to researchers if not handled properly.

Future Directions

There are several future directions for research on N-(3,4-dichlorophenyl)-3,5-dimethyl-1H-pyrazole-1-carboxamide. One area of research is the development of new herbicides that are more effective and less harmful to the environment. Another area of research is the study of the effects of this compound on soil microbial communities and its impact on soil health. Additionally, research is needed to better understand the mechanisms of herbicide resistance in weeds and to develop new strategies for weed control.

Synthesis Methods

N-(3,4-dichlorophenyl)-3,5-dimethyl-1H-pyrazole-1-carboxamide can be synthesized by reacting 3,4-dichloroaniline with acetylacetone in the presence of a base such as sodium ethoxide. The resulting product is then reacted with hydrazine hydrate to form this compound. This method is known as the acetylacetone method and is one of the most widely used methods for synthesizing this compound.

Scientific Research Applications

N-(3,4-dichlorophenyl)-3,5-dimethyl-1H-pyrazole-1-carboxamide is used in scientific research to study its effects on plants and the environment. It is used to investigate the mechanisms of herbicide resistance in weeds and to develop new herbicides that are more effective and less harmful to the environment. This compound is also used to study the effects of herbicides on soil microbial communities and their impact on soil health.